Cas no 101320-00-7 (2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI))

• Product Name: 2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
• CAS No: 101320-00-7
• MF: C₂₄H₃₈I₂N₂
• MW: 608.380871295929
• CID: 185129
• PubChem ID: 3063638
• Update Time: 2025-04-19

2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
• 2,2'-Ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindolinium iodide)
• 4,7-Ethanoisoindolinium, 2,2'-ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-, diiodide
• DTXSID00906058
• 101320-00-7
• 2,2'-(Ethane-1,2-diyl)bis(2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindol-2-ium) diiodide

• Inchi： 1S/C24H38N2.2HI/c1-25(13-21-17-3-4-18(6-5-17)22(21)14-25)11-12-26(2)15-23-19-7-8-20(10-9-19)24(23)16-26;;/h3-4,7-8,17-24H,5-6,9-16H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： CLIQVZCLRCAIQC-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+]1(C)(CC[N+]2(C)CC3C4C=CC(CC4)C3C2)CC2C3C=CC(CC3)C2C1

Computed Properties

• Exact Mass: 569.8142
• Monoisotopic Mass: 608.11244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0